(2-(2-(4-(Diphenylmethyl)-1-piperazinyl)ethoxy)ethoxy)acetic acid dihydrochloride
Overview
Description
Deschloro Cetirizine (dihydrochloride) is a chemical compound that serves as an impurity of Cetirizine, a second-generation antihistamine. Cetirizine is widely used to treat allergic reactions by selectively inhibiting the histamine H1 receptor . Deschloro Cetirizine (dihydrochloride) is primarily utilized in scientific research to study the properties and effects of Cetirizine and its related compounds .
Scientific Research Applications
Deschloro Cetirizine (dihydrochloride) is extensively used in scientific research, including:
Chemistry: It is used to study the chemical properties and reactivity of Cetirizine and its derivatives.
Biology: Researchers use it to investigate the biological effects and interactions of antihistamines.
Medicine: It helps in understanding the pharmacokinetics and pharmacodynamics of Cetirizine.
Mechanism of Action
Deschloro Cetirizine (dihydrochloride) exerts its effects by selectively inhibiting the histamine H1 receptor. This inhibition prevents histamine from binding to the receptor, thereby reducing allergic symptoms such as itching, sneezing, and runny nose. The molecular targets include the histamine H1 receptors located in various tissues, including the respiratory tract, skin, and blood vessels .
Similar Compounds:
Cetirizine Hydrochloride: Another salt form of Cetirizine, commonly used in allergy medications.
Levocetirizine: An enantiomer of Cetirizine with similar antihistamine properties.
Hydroxyzine: A first-generation antihistamine and precursor to Cetirizine.
Uniqueness: Deschloro Cetirizine (dihydrochloride) is unique due to its specific structure, which lacks the chlorine atom present in Cetirizine. This structural difference affects its chemical properties and reactivity, making it a valuable compound for studying the effects of structural modifications on antihistamine activity .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Deschloro Cetirizine (dihydrochloride) involves several steps, starting with the preparation of the intermediate compounds. One common method includes the reaction of 4-chlorobenzhydrol with piperazine to form a key intermediate. This intermediate is then reacted with ethyl chloroacetate under basic conditions to yield Deschloro Cetirizine. The final step involves the conversion of Deschloro Cetirizine to its dihydrochloride salt form by treatment with hydrochloric acid .
Industrial Production Methods: Industrial production of Deschloro Cetirizine (dihydrochloride) follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity. Key factors include controlling temperature, reaction time, and the concentration of reagents. The final product is purified through crystallization or other separation techniques to ensure high purity suitable for research applications .
Chemical Reactions Analysis
Types of Reactions: Deschloro Cetirizine (dihydrochloride) undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert it back to its precursor compounds.
Substitution: It can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Nucleophiles like hydroxide ions or amines are employed under basic conditions.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .
properties
IUPAC Name |
2-[2-(4-benzhydrylpiperazin-1-yl)ethoxy]acetic acid;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O3.2ClH/c24-20(25)17-26-16-15-22-11-13-23(14-12-22)21(18-7-3-1-4-8-18)19-9-5-2-6-10-19;;/h1-10,21H,11-17H2,(H,24,25);2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KODBQWPTPNAKJM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCOCC(=O)O)C(C2=CC=CC=C2)C3=CC=CC=C3.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28Cl2N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801004015 |
Source
|
| Record name | {2-[4-(Diphenylmethyl)piperazin-1-yl]ethoxy}acetic acid--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801004015 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
427.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
83881-54-3 |
Source
|
| Record name | Acetic acid, (2-(2-(4-(diphenylmethyl)-1-piperazinyl)ethoxy)ethoxy)-, dihydrochloride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0083881543 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | {2-[4-(Diphenylmethyl)piperazin-1-yl]ethoxy}acetic acid--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801004015 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3R,4R,4As,7R,8S,8aR)-3-hydroxy-4,7-dimethyl-8-(3-oxobutyl)-4,4a,5,6,7,8-hexahydro-3H-benzo[c][1,2]dioxine-8a-carbaldehyde](/img/structure/B139009.png)
